Cas no 106689-19-4 (Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt)
106689-19-4 structure
Product Name:Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
CAS No:106689-19-4
MF:C40H84NO6P
MW:706.071834564209
CID:157845
PubChem ID:194725
Update Time:2025-04-19
Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
- (3-dodecoxy-2-icosoxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
- 1-dodecyl-2-eicosyl-glycero-3-phosphocholine
- Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-...
- 1-Doc-2-eic-PC
- 3-(dodecyloxy)-2-(icosyloxy)propyl 2-(trimethylammonio)ethyl phosphate
- AC1L4YSJ
- AC1Q22IV
- ACMC-20cj0w
- AG-K-63158
- AR-1E7657
- CTK4A4715
- DTXSID70910081
- 3-(Dodecyloxy)-2-(icosyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
- 106689-19-4
-
- Inchi: 1S/C40H84NO6P/c1-6-8-10-12-14-16-18-19-20-21-22-23-24-25-27-29-31-33-36-45-40(39-47-48(42,43)46-37-34-41(3,4)5)38-44-35-32-30-28-26-17-15-13-11-9-7-2/h40H,6-39H2,1-5H3
- InChI Key: NUPHZIVQECYTNH-UHFFFAOYSA-N
- SMILES: P(=O)([O-])(OCC(COCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCCCC)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 705.60402
- Monoisotopic Mass: 705.60362640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 48
- Rotatable Bond Count: 40
- Complexity: 681
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 14.2
- Topological Polar Surface Area: 77Ų
Experimental Properties
- PSA: 77.05
Ethanaminium,2-[[[3-(dodecyloxy)-2-(eicosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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